Technical Profile: N-(2-aminoethyl)cyclopropanecarboxamide Hydrochloride
Technical Profile: N-(2-aminoethyl)cyclopropanecarboxamide Hydrochloride
The following technical guide details the chemical profile, synthesis, and application of N-(2-aminoethyl)cyclopropanecarboxamide hydrochloride , a critical amine building block in medicinal chemistry.
CAS Number: 1221725-62-7 (HCl Salt) | CAS Number: 53673-05-5 (Free Base)[1]
Executive Summary
In the landscape of modern drug discovery, N-(2-aminoethyl)cyclopropanecarboxamide hydrochloride serves as a high-value bifunctional linker and pharmacophore scaffold.[1] It bridges the structural rigidity of the cyclopropyl group—known for enhancing metabolic stability and potency via "banana bond" electronics—with the reactive versatility of a primary ethylamine tail.[1]
This compound is extensively utilized in Fragment-Based Drug Design (FBDD) to introduce the cyclopropanecarboxamide motif, a validated bioisostere for amide-capped hydrophobic pockets in kinases and epigenetic targets (e.g., LSD1, HDACs).[1] Its hydrochloride salt form ensures improved crystallinity, stability, and solubility compared to the hygroscopic free base.[1]
Chemical Identity & Properties
| Property | Specification |
| Systematic Name | N-(2-aminoethyl)cyclopropanecarboxamide hydrochloride |
| Common Synonyms | N-(2-Aminoethyl)cyclopropylamide HCl; Cyclopropanecarboxylic acid (2-aminoethyl)amide HCl |
| CAS Number (Salt) | 1221725-62-7 |
| CAS Number (Base) | 53673-05-5 |
| Molecular Formula | C₆H₁₂N₂O[1][2][3][4][5][6][7] · HCl |
| Molecular Weight | 164.63 g/mol (Salt); 128.17 g/mol (Base) |
| Physical State | White to off-white crystalline solid |
| Solubility | Highly soluble in water, DMSO, Methanol; Insoluble in non-polar solvents (Hexane, Et₂O) |
| SMILES | C1CC1C(=O)NCCN.Cl |
Synthesis & Manufacturing Protocol
Objective: Selective mono-acylation of ethylenediamine to prevent the formation of the symmetric bis-amide byproduct.
Mechanism of Action
The synthesis relies on Nucleophilic Acyl Substitution .[1] The challenge lies in the high nucleophilicity of the product's primary amine, which can compete with the starting material.[1] To mitigate this, a large molar excess of the diamine is employed, statistically favoring mono-substitution.[1]
Step-by-Step Protocol
-
Reagent Preparation:
-
Substrate: Cyclopropanecarbonyl chloride (1.0 eq) or Methyl cyclopropanecarboxylate (for milder conditions).
-
Nucleophile: Ethylenediamine (5.0 – 10.0 eq). Note: Excess is critical.
-
Solvent: Dichloromethane (DCM) or Tetrahydrofuran (THF) (Anhydrous).
-
Temperature: 0°C to Room Temperature (RT).
-
-
Reaction Workflow:
-
Charge a reaction vessel with Ethylenediamine (10 eq) and anhydrous DCM under nitrogen atmosphere. Cool to 0°C.
-
Dissolve Cyclopropanecarbonyl chloride (1 eq) in DCM and add dropwise over 60 minutes. Slow addition keeps the local concentration of acylating agent low, preventing bis-acylation.[1]
-
Allow the mixture to warm to RT and stir for 4–12 hours. Monitor via TLC (stain with Ninhydrin) or LC-MS.
-
-
Workup & Salt Formation:
-
Evaporation: Concentrate the reaction mixture in vacuo to remove solvent and the bulk of excess ethylenediamine (bp 116°C).
-
Extraction: Redissolve residue in DCM. Wash with limited cold water (product is water-soluble, so minimize aqueous volume or use continuous extraction). Alternatively, use a resin scavenger to remove excess diamine.[1]
-
Salting Out: Dissolve the crude free base in dry Ethanol or Diethyl Ether.[1] Add 4M HCl in Dioxane (1.1 eq) dropwise at 0°C.
-
Filtration: Collect the white precipitate via vacuum filtration.[1] Wash with cold ether to remove non-polar impurities.
-
Drying: Dry under high vacuum at 40°C to yield the hygroscopic hydrochloride salt.[1]
-
Synthesis Logic Visualization
Figure 1: Synthetic pathway emphasizing the suppression of bis-amide formation via kinetic control.
Applications in Drug Discovery[1][5][6][8][9]
This building block is not merely a linker; it acts as a functional scaffold in Medicinal Chemistry.
A. The Cyclopropyl Advantage
The cyclopropane ring is a unique structural element.[1][6][8] Its C-C bonds have high p-character (sp⁵-like hybridization), often called "banana bonds."[1]
-
Metabolic Stability: The ring blocks cytochrome P450 oxidation at the alpha-carbon, extending the half-life (
) of the drug.[1] -
Conformational Restriction: The rigid ring reduces the entropy penalty upon binding to a protein target compared to an isopropyl or ethyl group.[1]
B. Strategic Usage in Lead Optimization
The terminal amine allows for rapid diversification via amide coupling, reductive amination, or sulfonylation.[1]
-
Kinase Inhibitors: Used to extend into the solvent-exposed region of the ATP binding pocket, improving solubility and selectivity.[1]
-
Epigenetic Modulators: Analogues of this scaffold appear in LSD1 inhibitors, where the cyclopropylamine core (though usually directly attached to the nitrogen) mimics the transition state of histone demethylation.[1]
-
PROTAC Linkers: The short ethyl chain provides a minimal-length spacer when a compact E3 ligase-to-target distance is required.[1]
Decision Logic: When to Use This Scaffold
Figure 2: Decision matrix for selecting cyclopropyl-based linkers in lead optimization.[1]
Analytical Specifications (QC)
Researchers should verify the identity of the material using the following expected signals.
-
¹H NMR (DMSO-d₆, 400 MHz):
-
8.0–8.5 (br s, 3H,
). -
8.2 (t, 1H, Amide
). -
3.3–3.4 (q, 2H,
-NH-CO).[1] -
2.8–2.9 (t, 2H,
- ). -
1.5–1.6 (m, 1H, Cyclopropyl
). -
0.6–0.8 (m, 4H, Cyclopropyl
). Distinctive high-field multiplets.
-
8.0–8.5 (br s, 3H,
-
Mass Spectrometry (ESI):
-
Calculated
(Free base mass). -
Observed
.
-
-
Purity:
required for biological assays to avoid false positives from the diamine precursor.[1]
Handling & Stability
-
Hygroscopicity: The HCl salt is hygroscopic.[1] Store in a desiccator at -20°C.
-
Reactivity: The primary amine is prone to carbamate formation if exposed to atmospheric
.[1] Always handle under inert atmosphere (Argon/Nitrogen) when in solution. -
Safety: Causes skin irritation and serious eye damage (H314/H318). Wear full PPE including face shield when handling the free base during synthesis.[1]
References
-
PubChem Compound Summary. "N-(2-aminoethyl)cyclopropanecarboxamide". National Center for Biotechnology Information. Accessed Jan 28, 2026. [Link]
-
Talele, T. T. (2016). "The 'Cyclopropyl Fragment' is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules."[1][8] Journal of Medicinal Chemistry, 59(19), 8712–8756. [Link]
-
Wuitschik, G., et al. (2010). "Spirocyclic variants of the phenyl ring." Angewandte Chemie International Edition, 49(48), 8993-8995. (Context on cyclopropane bioisosteres). [Link]
Sources
- 1. US5068428A - Process for the preparation of cyclopropanecarboxamide - Google Patents [patents.google.com]
- 2. 1595940-89-8|N-{2-[(2-ethylbutyl)amino]ethyl}cyclopropanecarboxamide|BLD Pharm [bldpharm.com]
- 3. 82277-88-1,3-chloro-N-[(methylamino)carbonyl]propanamide-AccelaChem|AccelaChemBio|Accela design, synthesis, manufacture and market advanced R&D chemicals;韶远科技(上海)有限公司 [accelachem.com]
- 4. N-(2-aminoethyl)-N-cyclopropylbutanamide | C9H18N2O | CID 61350152 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 5. The "Cyclopropyl Fragment" is a Versatile Player that Frequently Appears in Preclinical/Clinical Drug Molecules - PubMed [pubmed.ncbi.nlm.nih.gov]
- 6. Convenient synthesis, characterization and biological evaluation of novel 1-phenylcyclopropane carboxamide derivatives - PMC [pmc.ncbi.nlm.nih.gov]
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